An In-depth Technical Guide to the Cadmium-Silver (Cd-Ag) Alloy Phase Diagram
An In-depth Technical Guide to the Cadmium-Silver (Cd-Ag) Alloy Phase Diagram
For Researchers, Scientists, and Materials Development Professionals
This technical guide provides a comprehensive examination of the Cadmium-Silver (Cd-Ag) binary alloy system, detailing its phase diagram, thermodynamic properties, and the experimental methodologies used for their determination. The information presented is crucial for the development and application of materials in various scientific and industrial fields.
The Cadmium-Silver Phase Diagram: An Overview
The Cadmium-Silver (Cd-Ag) system is a complex binary alloy system characterized by the formation of several intermetallic compounds and a series of invariant reactions. The phase diagram illustrates the equilibrium phases present as a function of temperature and composition. Understanding this diagram is fundamental for controlling the microstructure and, consequently, the properties of Cd-Ag alloys.
The diagram reveals the presence of a terminal solid solution of cadmium in silver (α-phase) and a terminal solid solution of silver in cadmium (η-phase). Between these terminal solutions, several intermediate phases are formed, including the β, γ, ε, and ζ phases. The formation and stability of these phases are governed by a series of peritectic and eutectic reactions.
Invariant Reactions and Phase Equilibria
The Cd-Ag phase diagram is characterized by several invariant reactions, where three phases are in equilibrium. These reactions occur at a constant temperature and specific compositions.
Table 1: Invariant Reactions in the Cadmium-Silver System
| Reaction Type | Temperature (°C) | Composition (at. % Cd) | Reaction Equation |
| Peritectic | 724 | ~38 | L + α ↔ β |
| Peritectic | 640 | ~48 | L + β ↔ γ |
| Eutectic | 341 | 95 | L ↔ ε + η |
| Peritectoid | 440 | ~42 | α + γ ↔ β' |
| Peritectoid | 325 | ~50 | β' + ε ↔ γ |
Note: The exact temperatures and compositions can vary slightly between different literature sources due to experimental uncertainties.
Intermediate Phases and Crystal Structures
The Cd-Ag system contains several intermediate phases with distinct crystal structures. The crystallographic data for these phases are summarized below.
Table 2: Crystallographic Data of Phases in the Cadmium-Silver System
| Phase | Composition Range (at. % Cd) | Crystal Structure | Pearson Symbol | Space Group |
| α (Ag) | 0 - ~42 | Face-Centered Cubic (FCC) | cF4 | Fm-3m |
| β | ~38 - ~50 | Body-Centered Cubic (BCC) | cI2 | Im-3m |
| β' | ~40 - ~48 | Hexagonal Close-Packed (HCP) | hP2 | P6₃/mmc |
| γ | ~50 - ~60 | Complex Cubic (γ-brass) | cI52 | I-43m |
| ε | ~65 - ~85 | Hexagonal | hP2 | P6₃/mmc |
| ζ | ~85 - ~95 | Orthorhombic | oC4 | Cmmm |
| η (Cd) | ~95 - 100 | Hexagonal Close-Packed (HCP) | hP2 | P6₃/mmc |
Experimental Determination of the Phase Diagram
The determination of the Cd-Ag phase diagram relies on a combination of experimental techniques designed to identify phase transitions and the crystal structures of the present phases.
Differential Thermal Analysis (DTA)
Objective: To determine the temperatures of phase transitions (e.g., solidus, liquidus, eutectic, and peritectic temperatures).
Methodology:
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Sample Preparation: A series of Cd-Ag alloys with varying compositions are prepared from high-purity silver (99.99%) and cadmium (99.99%) by arc melting in an inert atmosphere (e.g., argon) to prevent oxidation. The samples are then typically homogenized by annealing at an elevated temperature for an extended period (e.g., 24-48 hours) in sealed quartz ampoules.
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Apparatus: A differential thermal analyzer is used, which consists of a furnace with a programmable temperature controller, and thermocouples to measure the temperature of the sample and a thermally inert reference material (e.g., alumina).
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Procedure: The sample and reference material are heated and cooled at a controlled rate (e.g., 5-10 °C/min).
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Data Analysis: The temperature difference between the sample and the reference is recorded as a function of the sample temperature. Endothermic or exothermic events, corresponding to phase transformations, are detected as peaks or deviations from the baseline in the DTA curve. The onset temperatures of these events are used to construct the phase diagram.
X-ray Diffraction (XRD)
Objective: To identify the crystal structures of the phases present at different compositions and temperatures.
Methodology:
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Sample Preparation: Alloy samples are prepared as described for DTA. For room temperature analysis, the homogenized samples are crushed into a fine powder. For high-temperature XRD, a specialized heating stage is used.
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Apparatus: A powder X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Cu Kα radiation) and a detector.
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Procedure: The powdered sample is exposed to the X-ray beam, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).
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Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is a fingerprint of the crystal structures present in the sample. The positions and intensities of the diffraction peaks are compared with standard crystallographic databases (e.g., the Powder Diffraction File) to identify the phases. The lattice parameters of the identified phases can be precisely determined from the peak positions.
Visualizing Phase Relationships and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key logical relationships within the Cd-Ag phase diagram and a typical experimental workflow for its determination.
Caption: Phase transformations during the cooling of a silver-rich Cd-Ag alloy.
Caption: Experimental workflow for the determination of the Cd-Ag phase diagram.
